2-[(1-methyl-1H-tetrazol-5-yl)thio]acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-methyl-1H-tetrazol-5-yl)thio]acetohydrazide is a useful research compound. Its molecular formula is C4H8N6OS and its molecular weight is 188.21. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal and Anticancer Potential
- Hydrazone derivatives of 2-[(1-methyl-1H-tetrazol-5-yl)thio]acetohydrazide have been synthesized and evaluated for their anticandidal and anticancer activities. One compound, in particular, showed significant antifungal efficacy against C. albicans, while another demonstrated promising anticancer properties against A549 cancer cell lines (Altıntop et al., 2012).
Cyclooxygenase (COX) Inhibitory Profiles
- Tetrazole-hydrazone hybrids, including derivatives of this compound, were designed and tested for their inhibition activities on cyclooxygenases. These studies identified potent COX-1 inhibitors, suggesting their potential application in disorders requiring COX inhibition (Altıntop et al., 2022).
Anti-HIV Activity
- Novel derivatives of this compound have been synthesized and evaluated for anti-HIV activity, particularly as nonnucleoside reverse transcriptase inhibitors. Some compounds showed noteworthy inhibitory activity against HIV-1 replication (Zhan et al., 2010).
Anticholinesterase Activity
- This compound derivatives were synthesized and their anticholinesterase activities investigated. Specific derivatives exhibited significant inhibitory effects on acetylcholinesterase, indicating potential applications in related disorders (Mohsen et al., 2014).
Quantum Chemical Studies and Antibacterial Activity
- A heterocyclic derivative of this compound was studied for its quantum chemical properties and antibacterial activity, highlighting its potential in the development of new antibacterial agents (Kadhim & Mekky, 2021).
Antifungal Agents
- Novel series of derivatives, incorporating the structure of this compound, were synthesized and demonstrated moderate to good antifungal activity (Shelke et al., 2014).
Mechanism of Action
Target of Action
It is known that tetrazole derivatives, which include 2-[(1-methyl-1h-tetrazol-5-yl)thio]acetohydrazide, often interact with various biological targets due to their versatile chemical structure .
Mode of Action
Tetrazole derivatives are known to interact with their targets through various mechanisms, including hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Tetrazole derivatives are known to influence a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
Tetrazole derivatives are generally known for their good bioavailability and metabolic stability .
Result of Action
Tetrazole derivatives have been associated with a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-inflammatory, and antihypertensive activities .
Action Environment
The chemical properties of tetrazole derivatives suggest that they may be influenced by factors such as ph, temperature, and the presence of other chemical entities .
Properties
IUPAC Name |
2-(1-methyltetrazol-5-yl)sulfanylacetohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N6OS/c1-10-4(7-8-9-10)12-2-3(11)6-5/h2,5H2,1H3,(H,6,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZMQPCBBYNIQKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)SCC(=O)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.